1-(5-Oxo-1-(p-tolyl)pyrrolidin-3-yl)-3-phenethylurea

• IUPAC Name: 1-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]-3-(2-phenylethyl)urea
• InChI: InChI=1S/C20H23N3O2/c1-15-7-9-18(10-8-15)23-14-17(13-19(23)24)22-20(25)21-12-11-16-5-3-2-4-6-16/h2-10,17H,11-14H2,1H3,(H2,21,22,25)
• InChI Key: SHWKCHHSJMAWQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)NCCC3=CC=CC=C3
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

1-(5-Oxo-1-(p-tolyl)pyrrolidin-3-yl)-3-phenethylurea, also known as PTUPB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the family of pyrrolidin-3-yl urea derivatives and has been synthesized through a multi-step process.

Scientific Research Applications

Photolytic Breakdown Studies

• Alkoxyl and Peroxyl Radical Production: Research has explored the photolytic breakdown of hydroperoxides and peroxidized fatty acids, using electron spin resonance spectroscopy to detect alkoxyl and peroxyl radicals produced during the photolytic decomposition. This study indicates the compound's potential application in understanding radical-mediated chemical processes and the stability of organic molecules under light exposure (Davies & Slater, 1986).

Organocatalytic Synthesis

• Enantioselective Synthesis of Spiro[pyrrolidin-3,3'-oxindoles]: Another area of application involves the enantioselective organocatalytic synthesis of spiro[pyrrolidin-3,3'-oxindole] derivatives, which are known for their significant biological activities. This research highlights the compound's role in facilitating the synthesis of structurally diverse and biologically active molecules with high enantiopurity (Chen et al., 2009).

Conducting Polymers

• Synthesis of Soluble Conducting Polymer: The synthesis of a monomer leading to a soluble polymer with potential applications in electrochromic devices has been demonstrated. This study outlines the compound's role in the development of new materials with specific optical and electrical properties suitable for technological applications (Yiĝitsoy et al., 2007).

Genotoxicity Assessment

• Evaluation of Genotoxic Effects: Studies have also assessed the genotoxic effects of related chemical compounds, indicating the importance of evaluating the safety and environmental impact of these substances. This research provides insights into the potential risks associated with the exposure to certain organic compounds (Chen et al., 2008).

Glycosidase Inhibitors

• Glycosidase Inhibition: Research into polyhydroxylated pyrrolidine and oxapyrrolizidine derivatives as glycosidase inhibitors showcases the compound's potential application in developing new therapeutic agents for treating diseases related to enzyme dysfunction (Wang et al., 2013).